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Compound of Interest

Compound Name: Triafamone

Cat. No.: B1683233

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide on the application of the triafamone and
ethoxysulfuron co-formulation, a selective post-emergence herbicide. The information is
compiled from various scientific studies and technical sheets to support research and
development activities.

Introduction

The co-formulation of triafamone and ethoxysulfuron is a widely used herbicide, particularly in
rice cultivation, for the effective control of a broad spectrum of weeds, including grasses,
sedges, and broadleaf species.[1][2][3] This combination of two active ingredients with a similar
mode of action provides synergistic effects, leading to enhanced weed control. Triafamone, a
sulfonanilide, and ethoxysulfuron, a sulfonylurea, both function as acetolactate synthase (ALS)
inhibitors.[2][4][5]

Physicochemical Properties and Formulation
o Active Ingredients: Triafamone (20%) and Ethoxysulfuron (10%)
o Formulation Type: Water-dispersible Granule (WG)[1][2][3]

e Appearance: Powder form, easy to mix and use.[1]
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Mode of Action

Both triafamone and ethoxysulfuron are systemic herbicides that are absorbed through the
leaves and roots of the target weeds.[4][6][7] Once absorbed, they translocate within the plant
to the sites of action. The primary mode of action is the inhibition of the acetolactate synthase
(ALS) enzyme.[2][4][5] ALS is a key enzyme in the biosynthesis of branched-chain amino acids
(valine, leucine, and isoleucine), which are essential for protein synthesis and cell growth. By
inhibiting ALS, the herbicide combination halts the growth of susceptible weeds, leading to their
death.[2][4]
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Caption: Mode of Action of Triafamone and Ethoxysulfuron.
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Application Recommendations
Target Crops

The primary target crop for this co-formulation is rice (Oryza sativa), including transplanted and
direct-seeded varieties.[2][4]

Target Weeds

This herbicide formulation provides broad-spectrum control against various weeds.

Table 1: Spectrum of Controlled Weeds

Weed Type Species

Echinochloa colona (Jungle Rice)[1][2][4],
Grasses Echinochloa crus-galli (Barnyard Grass)[1][2][4],

Leptochloa chinensis[8]

Cyperus rotundus (Purple Nutsedge)[2][4],
Sedges Cyperus difformis (Smallflower Umbrella Sedge)
[2][4][8], Fimbristylis miliacea[2][4][8]

Marsilea quadrifolia (Water Clover)[2], Digera

arvensis (False Amaranth)[2], Commelina
Broadleaf Weeds _

benghalensis (Benghal Dayflower)[2],

Ammannia baccifera[8], Ludwigia parviflora[8]

Dosage and Timing

o Application Rate: 90 g of the formulated product per acre is a commonly recommended
dosage.[1][2] For research purposes, rates of 52.5, 60, and 67.5 g/ha have been evaluated.

[8]

» Application Timing: Apply as a post-emergence herbicide when weeds are at the 2 to 4 leaf
stage, which typically corresponds to 10-15 days after planting or transplanting.[2]

o Water Management: For optimal results, drain the field before application to expose the
weeds. Maintain soil moisture for the next 10 days after spraying.[2][4]
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Efficacy Data from Field Trials

The following tables summarize data from a field experiment conducted to evaluate the bio-

efficacy of triafamone + ethoxysulfuron in transplanted rice.

Table 2: Effect of Triafamone + Ethoxysulfuron on Weed Density and Dry Weight

Weed Density Weed Dry Weed Control
Treatment Dose (g/ha) . o
(No./m?) Weight (g/m?) Efficiency (%)
Triafamone + 1.3 (Grassy), 2.5 0.4 (Grassy), 0.6
52.5 >85
Ethoxysulfuron (Broadleaf) (Broadleaf)
Triafamone + 60 1.3 (Grassy), 2.0 0.4 (Grassy), 0.6 %
>
Ethoxysulfuron (Broadleaf) (Broadleaf)
Triafamone + 0.7 (Grassy), 1.8 0.0 (Grassy), 0.2
67.5 >95
Ethoxysulfuron (Broadleaf) (Broadleaf)
Weed Free
- 0 0 100
Check

Untreated Check -

15.3 (Grassy),
12.5 (Broadleaf)

18.2 (Grassy),
10.5 (Broadleaf)

Data adapted from a study on transplanted rice.[8]

Table 3: Effect of Triafamone + Ethoxysulfuron on Rice Yield

Treatment Dose (g/ha) Grain Yield (t/ha)
Triafamone + Ethoxysulfuron 52.5 5.8

Triafamone + Ethoxysulfuron 60 6.08 - 7.06

Triafamone + Ethoxysulfuron 67.5 6.1-7.1

Weed Free Check - 6.2-7.2

Untreated Check - 35-4.2
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Data compiled from multiple studies.[8]

Experimental Protocols

Protocol for Evaluating Herbicide Efficacy in

Transplanted Rice

This protocol is based on methodologies reported in field studies.[8]

Herbicide Efficacy Trial Workflow

1. Experimental Design
(Randomized Block Design)

2. Plot Preparation
& Rice Transplanting

:

3. Herbicide Application
(Post-emergence at 2-4 weed leaf stage)

4. Data Collection

- Weed density and dry weight
- Crop phytotoxicity
- Yield parameters

:

5. Statistical Analysis

'

6. Results Interpretation
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Caption: Workflow for a Herbicide Efficacy Trial.

1. Experimental Design:

o The experiment should be laid out in a Randomized Block Design (RBD) with at least three
replications.[8]

o Treatments should include different doses of the triafamone + ethoxysulfuron co-
formulation, a weed-free check (manual weeding), and an untreated (weedy) check.[8]

2. Plot Preparation and Crop Establishment:

» Prepare the experimental plots with standard agronomic practices for transplanted rice.

o Transplant rice seedlings at the appropriate age and spacing.

3. Herbicide Application:

o Apply the herbicide treatments at the post-emergence stage, when the majority of weeds are
at the 2-4 leaf stage (approximately 15 days after transplanting).[8]

o Use a calibrated sprayer with a suitable nozzle (e.qg., flood jet or flat fan) to ensure uniform
coverage.[4]

e The recommended spray volume is 300 liters per hectare.[8][9]

4. Data Collection:

o Weed Data: Record weed density (humber of weeds per square meter) and weed dry weight
at periodic intervals after application.

o Crop Phytotoxicity: Visually assess the crop for any phytotoxicity symptoms such as
yellowing, stunting, or scorching at regular intervals.[8]

¢ Yield and Yield Components: At maturity, harvest the crop from a designated net plot area to
determine grain yield, straw yield, and other relevant yield parameters.
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5. Statistical Analysis:

» Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine
the significance of treatment effects.

Crop Safety and Residual Effects

o Crop Safety: Studies have shown that the triafamone and ethoxysulfuron co-formulation is
safe for transplanted rice, with no significant phytotoxicity observed even at double the
recommended dose.[8][10]

o Residual Effects: No significant residual phytotoxicity has been reported on succeeding
crops like wheat when the herbicide is applied at the recommended rates in rice.[8]

Resistance Management

As both active ingredients are ALS inhibitors, continuous and sole reliance on this herbicide
may lead to the development of herbicide-resistant weed biotypes. To mitigate this risk, it is
advisable to:

» Rotate with herbicides having different modes of action.

 Integrate non-chemical weed management practices such as cultural and mechanical
methods.

Tank Mixing

o Before tank-mixing with other pesticides, a compatibility test (jar test) should be performed to
ensure physical compatibility.[11][12]

e When preparing a tank mix, add the water-dispersible granules of triafamone and
ethoxysulfuron to the spray tank first and ensure they are fully dispersed before adding other
products.[13]

» Always consult the labels of all products to be tank-mixed for specific instructions and
restrictions.[13]
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Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves, masks, and
protective clothing, during handling and application.[2]

¢ Avoid contact with skin and eyes, and do not inhale the spray mist.

» Store the product in a cool, dry place, away from children and animals.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683233#triafamone-and-ethoxysulfuron-co-
formulation-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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